Pharmacological profile and therapeutic potential of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole
Pharmacological profile and therapeutic potential of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole
An In-Depth Technical Guide to the Pharmacological Profile and Therapeutic Potential of the 2,3,4,9-Tetrahydro-1H-Carbazole Scaffold
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
The 2,3,4,9-tetrahydro-1H-carbazole core is a privileged heterocyclic scaffold that forms the structural basis of numerous biologically active compounds. While detailed pharmacological data for the specific derivative, 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole, is not extensively available in public literature, the broader class of tetrahydrocarbazole derivatives has garnered significant attention in medicinal chemistry. This guide provides a comprehensive overview of the pharmacological profile and therapeutic potential of this versatile scaffold, drawing on a wide range of studies investigating its derivatives. We will explore the synthesis, mechanism of action, and potential applications of these compounds in oncology, infectious diseases, and neurodegenerative disorders. Detailed experimental protocols and data summaries are provided to enable researchers to further explore this promising class of molecules.
The 2,3,4,9-Tetrahydro-1H-Carbazole Scaffold: A Privileged Structure in Medicinal Chemistry
The 2,3,4,9-tetrahydro-1H-carbazole is a tricyclic aromatic structure composed of a pyrrole ring fused with a benzene and a cyclohexane ring.[1] This unique architecture is present in many natural products and has served as a foundational template for the design of novel therapeutic agents.[1][2] Its rigid, partially saturated structure allows for three-dimensional diversity in substituent placement, enabling fine-tuning of pharmacological activity. The versatility of this scaffold has led to the discovery of derivatives with a wide array of biological activities, including antimicrobial, anticancer, and neuroprotective properties.[2]
Visualization of the Core Scaffold and Substitution Sites:
Caption: General structure of the 2,3,4,9-tetrahydro-1H-carbazole scaffold highlighting common substitution points.
Pharmacological Profile and Therapeutic Applications
Antimicrobial Activity: Combating Multidrug Resistance
A significant area of investigation for tetrahydrocarbazole derivatives is in overcoming bacterial multidrug resistance (MDR). One of the primary mechanisms of MDR in Gram-negative bacteria is the overexpression of efflux pumps, such as the AcrAB-TolC system in E. coli, which actively expel antibiotics from the cell.[3]
Derivatives of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole have been designed and synthesized as inhibitors of the AcrB protein, a key component of this efflux pump.[3] By blocking this pump, these compounds can restore the efficacy of conventional antibiotics.
Key Findings:
-
Mechanism of Action: Inhibition of the AcrB efflux pump.[3]
-
Therapeutic Potential: Adjuvants to antibiotic therapy to treat infections caused by multidrug-resistant Gram-negative bacteria.[3]
Anticancer Activity
The tetrahydrocarbazole scaffold is a common feature in several anticancer agents.[1][4] Derivatives have been shown to exhibit cytotoxic effects against various cancer cell lines, including colon and breast cancer.[1][4] The proposed mechanisms of action are diverse and often depend on the specific substitutions on the carbazole ring.
Reported Anticancer Activities of Tetrahydrocarbazole Derivatives:
| Derivative Class | Cancer Cell Line(s) | Reported Activity | Reference |
| Thio semicarbazone derivatives | HT-29 (Colon cancer) | Cytotoxicity (MTT assay) | [1] |
| 1-Substituted and 1,9-disubstituted derivatives | Breast cancer B20 | Cytotoxic activity | [4] |
| Carbazole amide/hydrazide/hydrazone derivatives | Gastric adenocarcinoma (7901), Human melanoma (A875) | IC50 values ranging from 9.77 ± 8.32 to 11.8 ± 1.26 µM | [5] |
Neuroprotective Potential: Targeting Alzheimer's Disease and Prion Diseases
The cholinergic hypothesis of Alzheimer's disease suggests that a decline in acetylcholine levels contributes to cognitive deficits.[6] A key therapeutic strategy is the inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes that degrade acetylcholine. Several 2,3,4,9-tetrahydro-1H-carbazole derivatives have been synthesized and evaluated as selective inhibitors of these enzymes.[6][7]
Key Findings:
-
Selective AChE Inhibition: Certain 6- and 9-substituted derivatives have shown selectivity for AChE over BChE.[6]
-
Potent and Selective BChE Inhibition: Another series of derivatives demonstrated high potency and selectivity for BChE, with one compound exhibiting an IC50 value of 0.11 µM.[7] These compounds also showed neuroprotective effects and inhibition of β-secretase (BACE1), another key enzyme in Alzheimer's pathology.[7]
-
Anti-Prion Activity: Derivatives of 2,3,4,9-tetrahydro-1H-carbazol-1-one have been identified as novel anti-prion compounds, indicating potential for treating transmissible spongiform encephalopathies (TSEs).[8]
Experimental Protocols
Synthesis of the 2,3,4,9-Tetrahydro-1H-Carbazole Core via Fischer Indole Synthesis
The Fischer indole synthesis is a classic and versatile method for preparing the tetrahydrocarbazole scaffold.[1][9]
Step-by-Step Protocol:
-
Reaction Setup: In a round-bottom flask, dissolve cyclohexanone (1.0 eq) in glacial acetic acid.
-
Addition of Phenylhydrazine: While heating the mixture, add phenylhydrazine (0.8-1.0 eq) dropwise over 30 minutes.
-
Reflux: Reflux the reaction mixture on a water bath for 30-60 minutes.
-
Precipitation: Pour the hot reaction mixture into ice-cold water with vigorous stirring to precipitate the crude product.
-
Filtration and Washing: Filter the solid product and wash it thoroughly with water.
-
Recrystallization: Recrystallize the crude product from methanol or ethanol to obtain pure 2,3,4,9-tetrahydro-1H-carbazole.[9][10]
Visualization of the Synthetic Workflow:
Caption: A typical workflow for the synthesis of the 2,3,4,9-tetrahydro-1H-carbazole core.
In Vitro Assay for Acetylcholinesterase (AChE) Inhibition (Ellman's Method)
This spectrophotometric method is widely used to screen for AChE inhibitors.[6][11]
Step-by-Step Protocol:
-
Enzyme and Substrate Preparation:
-
Prepare a solution of AChE (from electric eel or other sources) in a suitable buffer (e.g., phosphate buffer, pH 8.0).
-
Prepare a solution of the substrate, acetylthiocholine iodide.
-
Prepare a solution of the chromogen, 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).
-
-
Assay Procedure:
-
In a 96-well plate or cuvette, add the buffer, DTNB solution, and the test compound at various concentrations.
-
Add the AChE solution and incubate for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).
-
Initiate the reaction by adding the acetylthiocholine iodide substrate.
-
-
Measurement:
-
Monitor the increase in absorbance at 412 nm over time using a spectrophotometer. The absorbance is due to the formation of the yellow 5-thio-2-nitrobenzoate anion, which is produced when DTNB reacts with thiocholine, a product of acetylthiocholine hydrolysis by AChE.
-
-
Data Analysis:
-
Calculate the rate of reaction for each concentration of the test compound.
-
Determine the percentage of inhibition relative to a control without the inhibitor.
-
Calculate the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.
-
Future Directions and Conclusion
The 2,3,4,9-tetrahydro-1H-carbazole scaffold remains a highly attractive starting point for the development of new therapeutic agents. Future research should focus on:
-
Structure-Activity Relationship (SAR) Studies: Systematic modification of the scaffold at various positions to optimize potency and selectivity for specific biological targets.
-
Mechanism of Action Studies: Elucidating the precise molecular mechanisms by which these derivatives exert their biological effects.
-
In Vivo Efficacy and Safety Profiling: Advancing promising lead compounds into preclinical and clinical studies to evaluate their therapeutic potential in relevant disease models.
References
- Guo, T., et al. (2025). Design, synthesis and biological evaluation of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole derivatives as AcrB inhibitors with potent antibiofilm effect for reversing bacterial multidrug resistance.
- Chakraborty, S., & Panda, P. (2021). A Comprehensive Overview of the Synthesis of Tetrahydrocarbazoles and its Biological Properties. Mini-Reviews in Organic Chemistry, 18(6), 709-718.
- Synthesis and evaluation of 2,3,4,9-tetrahydro-1H-carbazole derivatives as selective acetylcholinesterase inhibitors. Indian Journal of Pharmaceutical Sciences, 83(5), 943-951.
- Synthesis of 9-substituted 2,3,4,9-tetrahydro-1H-carbazole derivatives and evaluation of their anti-prion activity in TSE-infected cells. Bioorganic & Medicinal Chemistry, 21(13), 3715-3724.
- El-Malah, A. A., et al. (2014). Synthesis of Novel 1-Substituted and 1,9-Disubstituted-1,2,3,4-tetrahydro-9H-Carbazole Derivatives as Potential Anticancer Agents. Molecules, 19(7), 9448-9461.
- Synthesis and evaluation of 2,3,4,9-tetrahydro-1H-carbazole derivatives as selective acetylcholinesterase inhibitors: Potential.
- Cross-validation of in vitro and in vivo results for 2-((6-phenyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)amino)ethanol. BenchChem.
- Design, synthesis, in vivo and in vitro studies of 1,2,3,4-tetrahydro-9H-carbazole derivatives, highly selective and potent butyrylcholinesterase inhibitors. Molecular Diversity, 24(1), 211-223.
- Murugavel, S., et al. (2008). 2,3,4,9-Tetrahydro-1H-carbazole. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2408.
- Tetrahydrocarbazole. Wikipedia.
- Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol.
- 2,3,4,9-Tetrahydro-1H-carbazole.
- 2,3,4,9-TETRAHYDRO-1H-CARBAZOLE. precisionFDA.
- 3,3-Dimethyl-2,3,4,9-tetrahydro-1h-carbazole. Moldb.
- MICROWAVE ASSISTED SYNTHESIS AND In-Vitro FREE RADICAL SCAVENGING ACTIVITY OF 1,2,3,4-TETRAHYDRO CARBAZOLE AND ITS OTHER DERIVATIVES. Indo American Journal of Pharmaceutical Research, 5(08), 3123-3129.
- 1H-Carbazole, 2,3,4,9-tetrahydro-. NIST WebBook.
- Design, synthesis, in vivo and in vitro studies of 1,2,3,4-tetrahydro-9H-carbazole derivatives, highly selective and potent butyrylcholinesterase inhibitors.
Sources
- 1. wjarr.com [wjarr.com]
- 2. Tetrahydrocarbazole - Wikipedia [en.wikipedia.org]
- 3. researchgate.net [researchgate.net]
- 4. Synthesis of Novel 1-Substituted and 1,9-Disubstituted-1,2,3,4-tetrahydro-9H-Carbazole Derivatives as Potential Anticancer Agents [mdpi.com]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. op.niscair.res.in [op.niscair.res.in]
- 7. Design, synthesis, in vivo and in vitro studies of 1,2,3,4-tetrahydro-9H-carbazole derivatives, highly selective and potent butyrylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Synthesis of 9-substituted 2,3,4,9-tetrahydro-1H-carbazole derivatives and evaluation of their anti-prion activity in TSE-infected cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. 2,3,4,9-Tetrahydro-1H-carbazole - PMC [pmc.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. op.niscpr.res.in [op.niscpr.res.in]
